Cas no 887973-71-9 (3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)-
• CAS No: 887973-71-9
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 5288779
• Update Time: 2025-06-08

3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)-

• Inchi： 1S/C13H10FNO2/c1-17-13-3-2-11(14)5-12(13)10-4-9(8-16)6-15-7-10/h2-8H,1H3
• InChI Key： VCMFGHPVWJNECH-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC(F)=CC=C2OC)C=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)-

3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)- (CAS No. 887973-71-9): A Comprehensive Overview

3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)-, identified by its CAS number 887973-71-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)- include a pyridine core substituted with a formyl group at the 3-position and a fluorinated methoxyphenyl group at the 5-position, which contribute to its unique chemical properties and biological interactions.

The< strong>fluoro-substituted aromatic ring in this molecule is particularly noteworthy, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of drugs. The presence of a< strong>fluorogroup can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion. In contrast, the< strong>methoxygroup introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, further enhancing the compound's ability to interact with biological macromolecules.

3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)- has been extensively studied in academic and industrial research settings due to its potential applications in drug discovery. One of the most promising areas of research involves its use as an intermediate in the synthesis of novel therapeutic agents. The aldehyde functionality at the 3-position of the pyridine ring provides a reactive site for further chemical modifications, allowing researchers to explore various derivatization strategies. These modifications can lead to the development of new compounds with enhanced efficacy, reduced side effects, or improved pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the biological activities of< strong>3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)-. Preliminary studies have suggested that this compound exhibits significant potential in several therapeutic areas. For instance, it has been shown to possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural motif suggests potential applications in the treatment of neurological disorders, where pyridine derivatives are known to interact with neurotransmitter systems.

The< strong>fluoro-methyl group in the< strong>methoxyphenyl ring may also contribute to the compound's bioavailability and target specificity. Fluorinated aromatic compounds are frequently incorporated into drugs due to their ability to improve binding affinity and metabolic stability. This makes< strong>3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)- an attractive candidate for further development as a lead compound or intermediate in drug design.

The synthesis of< strong>3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and formylation reactions. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic methodologies, reducing waste generation and improving overall process economics.

In conclusion,< strong>3-Pyridinecarboxaldehyde, 5-(5-fluoro-2-methoxyphenyl)- (CAS No. 887973-71-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both< strong>fluoro- and< strong>methoxy-substituted aromatic rings, make it an ideal candidate for further exploration as a lead compound or intermediate in drug discovery programs. As research continues to uncover new biological activities and synthetic strategies for this compound, its role in developing novel therapeutic agents is expected to grow.